Cas no 1541133-08-7 (2-(1-aminocyclohexyl)-N,N-dimethylaniline)

• Product Name: 2-(1-aminocyclohexyl)-N,N-dimethylaniline
• CAS No: 1541133-08-7
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 6275836
• PubChem ID: 82615322
• Update Time: 2025-05-22

2-(1-aminocyclohexyl)-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-(1-aminocyclohexyl)-N,N-dimethylaniline
• 1541133-08-7
• EN300-1840569

• Inchi： 1S/C14H22N2/c1-16(2)13-9-5-4-8-12(13)14(15)10-6-3-7-11-14/h4-5,8-9H,3,6-7,10-11,15H2,1-2H3
• InChI Key： YJVGOQQIPUJUFO-UHFFFAOYSA-N
• SMILES： NC1(C2C=CC=CC=2N(C)C)CCCCC1

Computed Properties

• Exact Mass: 218.178298710g/mol
• Monoisotopic Mass: 218.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(1-aminocyclohexyl)-N,N-dimethylaniline

2-(1-Aminocyclohexyl)-N,N-Dimethylaniline: A Comprehensive Overview

The compound with CAS No. 1541133-08-7, commonly referred to as 2-(1-aminocyclohexyl)-N,N-dimethylaniline, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, properties, and recent advancements related to this compound.

2-(1-Aminocyclohexyl)-N,N-Dimethylaniline is an aromatic amine derivative characterized by a cyclohexane ring substituted with an amino group and a dimethylamino group. The molecule's structure is defined by the presence of a benzene ring connected to a cyclohexane ring via an amino group, with the dimethylamino group attached at the para position of the benzene ring. This arrangement imparts unique electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the importance of 2-(1-aminocyclohexyl)-N,N-dimethylaniline in drug discovery and development. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the design of kinase inhibitors and other therapeutic agents. The compound's ability to form stable complexes with metal ions has also been leveraged in catalytic applications, where it serves as a ligand in transition metal-catalyzed reactions.

The synthesis of 2-(1-aminocyclohexyl)-N,N-dimethylaniline involves a multi-step process that typically begins with the preparation of cyclohexanamine derivatives. Advanced methodologies, such as Suzuki coupling and Stille coupling reactions, have been employed to achieve high yields and purity levels. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for industrial applications.

In terms of physical properties, 2-(1-aminocyclohexyl)-N,N-dimethylaniline exhibits a melting point of approximately 95°C and is soluble in common organic solvents like dichloromethane and ethyl acetate. Its solubility characteristics make it suitable for use in solution-phase reactions, which are prevalent in pharmaceutical manufacturing and organic synthesis.

One of the most promising areas of research involving this compound is its application in materials science. Scientists have investigated its role as a precursor for polymeric materials with tailored electronic properties. For instance, the compound has been used in the synthesis of conducting polymers, which find applications in flexible electronics and energy storage devices.

Moreover, 2-(1-aminocyclohexyl)-N,N-dimethylaniline has been utilized as a chiral ligand in asymmetric catalysis, enabling the enantioselective synthesis of complex organic molecules. This application underscores its versatility and significance in modern chemical research.

In conclusion, 2-(1-aminocyclohexyl)-N,N-dimethylaniline (CAS No. 1541133-08-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and materials science.